1-(3,4-Dihydroxyphenyl)-2-[[5-(3-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]thio]ethanone

• Molecular Formula: C20H19N3O4S
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 1-(3,4-dihydroxyphenyl)-2-[[5-(3-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]ethanone
• InChI: InChI=1S/C20H19N3O4S/c1-3-9-23-19(14-5-4-6-15(10-14)27-2)21-22-20(23)28-12-18(26)13-7-8-16(24)17(25)11-13/h3-8,10-11,24-25H,1,9,12H2,2H3
• InChI Key: SLHDNIDGJASXKC-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C2=NN=C(N2CC=C)SCC(=O)C3=CC(=C(C=C3)O)O

Description

1-(3,4-dihydroxyphenyl)-2-[[5-(3-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]thio]ethanone is an aromatic ketone.

Scientific Research Applications

Synthesis and Biological Activity

• Compounds similar to 1-(3,4-Dihydroxyphenyl)-2-[[5-(3-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]thio]ethanone have been synthesized and demonstrate anti-inflammatory activity. This suggests potential applications in developing anti-inflammatory drugs (Labanauskas et al., 2004).

Antioxidant and Anticancer Activity

• Novel derivatives containing elements similar to the compound show significant antioxidant activity, some being more effective than ascorbic acid. This indicates potential use in combating oxidative stress-related conditions (Tumosienė et al., 2020).
• Some of these compounds also exhibit anticancer activity, particularly against human glioblastoma and breast cancer cell lines, hinting at their potential in cancer treatment (Tumosienė et al., 2020).

Antimicrobial Activity

• Certain derivatives display antimicrobial properties, suggesting their utility in developing new antimicrobial agents (Nagamani et al., 2018).
• These compounds have shown effectiveness against bacterial and fungal organisms, which can be instrumental in addressing various infectious diseases (Kumar et al., 2019).

Other Applications

• Some related compounds have been explored for their physicochemical properties, such as in the synthesis of acetonitrilothio-1,2,4-triazoles, with potential applications in developing pharmacologically active substances (Sameluk & Kaplaushenko, 2015).